![molecular formula C20H25NO6 B4536252 6-({[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)hexanoic acid](/img/structure/B4536252.png)
6-({[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)hexanoic acid
Overview
Description
6-({[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)hexanoic acid, also known as Warfarin, is an anticoagulant drug used to prevent blood clots. It was first discovered in the 1920s when farmers in the United States noticed that their cattle were dying from internal bleeding after consuming spoiled sweet clover hay. This led to the discovery of dicoumarol, a compound found in the hay that inhibited blood clotting. Warfarin is a derivative of dicoumarol and has been used as an anticoagulant medication for over 60 years.
Mechanism of Action
6-({[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)hexanoic acid works by inhibiting the vitamin K-dependent synthesis of clotting factors in the liver. Specifically, it inhibits the enzyme vitamin K epoxide reductase, which is responsible for the conversion of vitamin K epoxide to vitamin K. This results in a decrease in the production of clotting factors II, VII, IX, and X, which are necessary for the formation of blood clots.
Biochemical and Physiological Effects:
6-({[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)hexanoic acid has several biochemical and physiological effects on the body. It prolongs the time it takes for blood to clot, which can lead to bleeding. It also inhibits the activation of osteocalcin, a protein involved in bone formation, which can lead to osteoporosis. 6-({[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)hexanoic acid can also cause skin necrosis, a rare but serious side effect that occurs when blood clots form in the blood vessels supplying the skin.
Advantages and Limitations for Lab Experiments
6-({[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)hexanoic acid is a widely used anticoagulant in laboratory experiments due to its well-established mechanism of action and predictable pharmacokinetics. However, it has several limitations, including the need for regular monitoring of blood clotting parameters, the potential for drug interactions, and the risk of bleeding.
Future Directions
There are several future directions for research on 6-({[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)hexanoic acid. One area of interest is the development of new anticoagulant drugs that are more effective and have fewer side effects than 6-({[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)hexanoic acid. Another area of research is the use of 6-({[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)hexanoic acid in cancer treatment, as it has shown promise in inhibiting the growth of certain types of cancer cells. Finally, there is ongoing research on the genetic factors that influence the response to 6-({[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)hexanoic acid, with the goal of developing personalized dosing regimens that are more effective and safer than current approaches.
Scientific Research Applications
6-({[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)hexanoic acid is widely used in clinical settings to prevent thrombosis and embolism, which can lead to stroke, heart attack, and other cardiovascular diseases. It is also used to treat deep vein thrombosis and pulmonary embolism. In addition, 6-({[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}amino)hexanoic acid has been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of certain types of cancer cells.
properties
IUPAC Name |
6-[[2-(6-ethyl-4-methyl-2-oxochromen-7-yl)oxyacetyl]amino]hexanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO6/c1-3-14-10-15-13(2)9-20(25)27-17(15)11-16(14)26-12-18(22)21-8-6-4-5-7-19(23)24/h9-11H,3-8,12H2,1-2H3,(H,21,22)(H,23,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHAGUWAPZDDHDN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1OCC(=O)NCCCCCC(=O)O)OC(=O)C=C2C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-{2-[(6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetamido}hexanoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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